molecular formula C10H9ClN2O4S2 B8303218 5-(2-Acetamido-4-methylthiazol-5-yl)furan-2-sulfonyl chloride

5-(2-Acetamido-4-methylthiazol-5-yl)furan-2-sulfonyl chloride

Cat. No.: B8303218
M. Wt: 320.8 g/mol
InChI Key: BQGCLQPEKKWFBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Acetamido-4-methylthiazol-5-yl)furan-2-sulfonyl chloride is a useful research compound. Its molecular formula is C10H9ClN2O4S2 and its molecular weight is 320.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9ClN2O4S2

Molecular Weight

320.8 g/mol

IUPAC Name

5-(2-acetamido-4-methyl-1,3-thiazol-5-yl)furan-2-sulfonyl chloride

InChI

InChI=1S/C10H9ClN2O4S2/c1-5-9(18-10(12-5)13-6(2)14)7-3-4-8(17-7)19(11,15)16/h3-4H,1-2H3,(H,12,13,14)

InChI Key

BQGCLQPEKKWFBP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)NC(=O)C)C2=CC=C(O2)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To N-(5-(furan-2-yl)-4-methylthiazol-2-yl)acetamide (0.443 g) under an ice-salt bath was added sulfurochloridoic acid (ClSO3H, 5 ml). After 30 min, the reaction was poured into crushed ice (150 g). Extraction with dichloromethane (3×30 ml), drying and concentration gave 5-(2-acetamido-4-methylthiazol-5-yl)furan-2-sulfonyl chloride (0.359 g) that was used directly for next step.
Name
N-(5-(furan-2-yl)-4-methylthiazol-2-yl)acetamide
Quantity
0.443 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
150 g
Type
reactant
Reaction Step Two

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